Cas no 2096492-43-0 (5-Hydroxy Apremilast)

• Product Name: 5-Hydroxy Apremilast
• CAS No: 2096492-43-0
• MF: C₂₂H₂₄N₂O₈S
• MW: 476.499565124512
• CID: 5722442
• Update Time: 2025-06-25

5-Hydroxy Apremilast Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[(1S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-2,3-dihydro-5-hydroxy-1,3-dioxo-1H-isoindol-4-yl]-
• Apremilast Impurity 84
• 5-Hydroxy Apremilast
• Apremilast Impurity 15Q: What is Apremilast Impurity 15 Q: What is the CAS Number of Apremilast Impurity 15
• (S)-N-(2-(1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl)-5-hydroxy-1,3-dioxoisoindolin-4-yl)acetamide
• Apremilast Impurity 143

• Inchi： 1S/C22H24N2O8S/c1-5-32-18-10-13(6-9-17(18)31-3)15(11-33(4,29)30)24-21(27)14-7-8-16(26)20(23-12(2)25)19(14)22(24)28/h6-10,15,26H,5,11H2,1-4H3,(H,23,25)/t15-/m1/s1
• InChI Key： QUJYWDSPKLIYEI-OAHLLOKOSA-N
• SMILES： C(NC1=C(O)C=CC2=C1C(=O)N([C@@H](C1=CC=C(OC)C(OCC)=C1)CS(C)(=O)=O)C2=O)(=O)C

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 776.2±60.0 °C(Predicted)
• pka: 6.36±0.20(Predicted)

Additional information on 5-Hydroxy Apremilast

Introduction to 5-Hydroxy Apremilast (CAS No. 2096492-43-0)

5-Hydroxy Apremilast (CAS No. 2096492-43-0) is a novel derivative of Apremilast, a phosphodiesterase 4 (PDE4) inhibitor that has gained significant attention in the field of inflammatory and autoimmune diseases. This compound is characterized by the addition of a hydroxyl group to the molecular structure of Apremilast, which potentially enhances its pharmacological properties and therapeutic efficacy. In this comprehensive introduction, we will delve into the chemical structure, biological activities, and recent research advancements of 5-Hydroxy Apremilast.

Chemical Structure and Synthesis: The chemical structure of 5-Hydroxy Apremilast is closely related to that of its parent compound, Apremilast. The addition of a hydroxyl group at the 5-position of the pyrazine ring introduces a new functional group that can influence the compound's solubility, stability, and interactions with biological targets. The synthesis of 5-Hydroxy Apremilast typically involves a series of well-defined chemical reactions, including oxidation and functional group manipulation. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound, making it more accessible for further research and development.

Pharmacological Properties: As a derivative of Apremilast, 5-Hydroxy Apremilast retains the core pharmacological properties of its parent compound while potentially exhibiting enhanced activity. PDE4 inhibitors like Apremilast work by increasing intracellular cyclic adenosine monophosphate (cAMP) levels, which leads to reduced production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-17 (IL-17). The introduction of the hydroxyl group in 5-Hydroxy Apremilast may further modulate these effects, potentially leading to improved therapeutic outcomes in conditions such as psoriasis, psoriatic arthritis, and Crohn's disease.

In Vitro Studies: In vitro studies have shown that 5-Hydroxy Apremilast exhibits potent anti-inflammatory effects in various cell models. For instance, it has been demonstrated to significantly inhibit the production of TNF-α and IL-17 in lipopolysaccharide (LPS)-stimulated macrophages and T cells. Additionally, 5-Hydroxy Apremilast has shown promising results in reducing oxidative stress and promoting apoptosis in cancer cells, suggesting potential applications in oncology.

In Vivo Studies: Preclinical studies using animal models have further validated the therapeutic potential of 5-Hydroxy Apremilast. In a mouse model of psoriasis, treatment with 5-Hydroxy Apremilast resulted in significant reductions in skin inflammation and hyperproliferation. Similarly, in a rat model of Crohn's disease, administration of this compound led to decreased intestinal inflammation and improved histological scores. These findings underscore the potential clinical utility of 5-Hydroxy Apremilast in treating inflammatory bowel diseases.

Clinical Trials and Future Prospects strong>: While preclinical data for < strong >5-Hydroxy Apremilast< / strong > are promising, clinical trials are necessary to fully evaluate its safety and efficacy in human patients. Several Phase I and II clinical trials are currently underway to assess the pharmacokinetics, safety profile, and therapeutic effects of this compound. Early results from these trials have been encouraging, with no major adverse events reported thus far. If these trials continue to show positive outcomes, < strong >5-Hydroxy Apremilast< / strong > could become a valuable addition to the arsenal of treatments for inflammatory and autoimmune diseases.

< strong >Conclusion< / strong >: In summary, < strong >5-Hydroxy Apremilast< / strong > (CAS No. 2096492-43-0) represents an exciting advancement in the field of PDE4 inhibitors. Its unique chemical structure and enhanced pharmacological properties make it a promising candidate for treating a range of inflammatory and autoimmune conditions. Ongoing research and clinical trials will provide further insights into its potential therapeutic applications and safety profile. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of novel treatments for patients suffering from these debilitating diseases.